1-(4-Bromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(4-bromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C15H22BrNO2.ClH/c1-12-4-2-3-9-17(12)10-14(18)11-19-15-7-5-13(16)6-8-15;/h5-8,12,14,18H,2-4,9-11H2,1H3;1H
• InChI Key: NJRWLQRYHCYOAT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC(COC2=CC=C(C=C2)Br)O.Cl
• Molecular Formula: C15H23BrClNO2
• Molecular Weight: 364.70 g/mol
• CAS No.: 1052405-21-6

Description

1-(4-Bromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C15H23BrClNO2 and its molecular weight is 364.71. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

In the realm of organic synthesis, compounds with structures similar to 1-(4-Bromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride have been studied for their reactivity and potential as intermediates in the synthesis of more complex molecules. For example, the study on the conversion of furans into phosphinines highlights the reactivity of bromophenol derivatives in complex organic transformations, potentially applicable to the synthesis or modification of compounds including this compound (Mao & Mathey, 2011).

Antimicrobial and Antiradical Activity

Research on compounds with structural similarities has also explored their antimicrobial and antiradical activities. For instance, (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones, which share a resemblance in functional groups, were synthesized and tested against various pathogens, indicating a potential avenue for exploring the biological activities of this compound and its derivatives (Čižmáriková et al., 2020).

Materials Science and Catalysis

Derivatives of bromophenol have been explored in materials science for their potential applications in catalysis and materials fabrication. For example, bromophenol derivatives isolated from red algae have been characterized for their structural properties, which could inform the synthesis and application of related compounds in materials science, including the study of this compound (Zhao et al., 2004).